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Compound Name: Linagliptin Impurity

Cat. No.: B13864630

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the identification, control,

and analytical methodologies for potential genotoxic impurities (GTIs) in the Linagliptin Active

Pharmaceutical Ingredient (API). Linagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor, is a

widely used medication for the management of type 2 diabetes. Ensuring the purity and safety

of the API is of paramount importance, with a particular focus on controlling impurities that may

pose a genotoxic risk.

Identified Potential Genotoxic Impurities in
Linagliptin
Through rigorous analysis of synthesis pathways and forced degradation studies, two primary

potential genotoxic impurities have been identified in Linagliptin. These impurities are classified

based on their structural alerts, which suggest a potential for DNA interaction and mutagenicity.

Impurity I (N-Acylated Aminoaryl): This impurity is a degradation product formed under acidic

conditions. Its chemical name is N-(2-Acetylphenyl)-2-(8-((R)-3-aminopiperidin-1-yl)-7-(but-2-
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yn-1-yl)-3-methyl-2,6-dioxo-2,3,4,5,6,7-hexahydro-1H-purin-1-yl)acetamide. The N-acylated

aminoaryl moiety is a well-known structural alert for genotoxicity.

Impurity II (Alkyl Halide): This is a process-related impurity identified as 2-(chloromethyl)-4-

methylquinazoline. Alkyl halides are a class of compounds recognized for their potential to

act as alkylating agents, which can react with nucleophilic sites in DNA.[1]

A summary of these potential genotoxic impurities is presented in Table 1.

Impurity Chemical Name Type Structural Alert

Impurity I

N-(2-Acetylphenyl)-2-

(8-((R)-3-

aminopiperidin-1-yl)-7-

(but-2-yn-1-yl)-3-

methyl-2,6-dioxo-

2,3,4,5,6,7-

hexahydro-1H-purin-

1-yl)acetamide

Degradation Product N-Acylated Aminoaryl

Impurity II
2-(chloromethyl)-4-

methylquinazoline

Process-Related

Impurity
Alkyl Halide

Table 1: Summary of Potential Genotoxic Impurities in Linagliptin API

Experimental Protocols for GTI Detection
A sensitive and specific analytical method is crucial for the detection and quantification of these

potential GTIs at trace levels (ppm). An Ultra-High-Performance Liquid Chromatography

(UHPLC) method has been developed and validated for the simultaneous determination of both

Impurity I and Impurity II in Linagliptin API.[1]

UHPLC Method for Simultaneous Determination of
Impurity I and Impurity II
1. Chromatographic Conditions:
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Parameter Details

Column C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B Acetonitrile

Gradient Elution
Optimized for separation of impurities from

Linagliptin and each other

Flow Rate 0.3 mL/min

Column Temperature 40°C

Detector UV at 225 nm

Injection Volume 5 µL

Table 2: UHPLC Chromatographic Conditions

2. Sample Preparation:

Standard Solution: Prepare a stock solution of each impurity standard in a suitable diluent

(e.g., acetonitrile/water mixture). Further dilute to achieve a final concentration in the ppm

range, representative of the target limit.

Sample Solution: Accurately weigh and dissolve the Linagliptin API sample in the diluent to a

final concentration of approximately 1 mg/mL.

3. Method Validation:

The analytical method should be fully validated according to ICH Q2(R1) guidelines, including

specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, precision,

and robustness.
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Validation Parameter Typical Acceptance Criteria

LOD Signal-to-Noise ratio ≥ 3

LOQ Signal-to-Noise ratio ≥ 10

Linearity (r²) ≥ 0.99

Accuracy (% Recovery) 80 - 120%

Precision (% RSD) ≤ 15% at LOQ

Table 3: Typical Method Validation Parameters

Genotoxicity Signaling Pathways
Understanding the potential mechanisms by which these impurities may exert genotoxic effects

is crucial for risk assessment.

Metabolic Activation of N-Acylated Aminoaryl
Compounds (Impurity I)
Aromatic amines and their N-acylated derivatives can undergo metabolic activation, primarily

by Cytochrome P450 enzymes in the liver, to form reactive intermediates that can bind to DNA.

Phase I Metabolism Phase II Metabolism (Activation) DNA Adduct Formation Genotoxic Outcome

Impurity I
(N-Acylated Aminoaryl)

Cytochrome P450
(Oxidation) N-Hydroxy Metabolite O-Acetylation / Sulfonation

(NAT/SULT) Reactive Ester Nitrenium Ion
(Electrophile)

Heterolytic
Cleavage DNA

Covalent Binding
DNA Adduct MutationLeads to

Click to download full resolution via product page

Caption: Metabolic activation pathway of N-acylated aminoaryl impurities.

DNA Alkylation by Alkyl Halides (Impurity II)
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Alkyl halides are electrophilic compounds that can directly react with nucleophilic centers in

DNA, most commonly the N7 position of guanine and the N3 position of adenine, through an

SN2 mechanism.

Impurity II
(Alkyl Halide - R-X)

SN2 Transition State

DNA Base
(e.g., Guanine)

Alkylated DNA Adduct

Leaving Group
(Halide Ion - X⁻)

Mutation / DNA Damage

Click to download full resolution via product page

Caption: Genotoxicity mechanism of alkyl halide impurities via SN2 reaction.

Experimental Workflow for GTI Analysis in
Linagliptin API
The following diagram illustrates a typical workflow for the analysis of potential genotoxic

impurities in Linagliptin API, from sample reception to final reporting.
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Caption: Workflow for the analysis of genotoxic impurities in Linagliptin API.
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Conclusion
The control of potential genotoxic impurities is a critical aspect of ensuring the safety and

quality of Linagliptin API. This guide has outlined the key potential GTIs, provided a robust

analytical methodology for their detection, and illustrated the potential mechanisms of their

genotoxicity. By implementing stringent analytical controls and a thorough understanding of the

potential risks, pharmaceutical manufacturers can ensure that Linagliptin API meets the highest

safety standards for patient use. Continuous monitoring and further research into other

potential degradation pathways and process-related impurities are recommended to maintain a

comprehensive impurity control strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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